Cas no 1361764-36-4 (Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate)

• Product Name: Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate
• CAS No: 1361764-36-4
• MF: C₁₀H₉F₅N₂O₂
• MW: 284.182679891586
• CID: 4932660
• Update Time: 2025-05-20

Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C10H9F5N2O2/c1-19-9(18)4-3-17-5(2-16)7(10(13,14)15)6(4)8(11)12/h3,8H,2,16H2,1H3
• InChI Key： JFVXEUNHUZDURM-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=NC=C(C(=O)OC)C=1C(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: 1.1
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate

Comprehensive Analysis of Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate (CAS No. 1361764-36-4)

Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate (CAS No. 1361764-36-4) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and trifluoromethyl functional groups, exhibits remarkable potential in the development of novel bioactive molecules. Its structural complexity and fluorine-rich design make it a valuable intermediate for synthesizing compounds with enhanced metabolic stability and bioavailability.

The growing interest in fluorinated pyridines stems from their ability to modulate biological activity, a trend reflected in recent AI-driven drug discovery and green chemistry initiatives. Researchers are increasingly exploring CAS No. 1361764-36-4 as a building block for small molecule therapeutics, particularly in targeting protein-protein interactions and enzyme inhibition. Its carboxylate ester moiety further enhances its versatility in medicinal chemistry applications.

From a synthetic chemistry perspective, the aminomethyl group at the 2-position of the pyridine ring offers a strategic handle for further derivatization, enabling the creation of diverse molecular architectures. This feature aligns with current industry demands for highly functionalized heterocycles in precision medicine development. The compound's thermal stability and solubility profile have also made it a subject of interest in material science applications, particularly in the design of advanced organic electronic materials.

Recent patent literature reveals that Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate is being investigated for its potential in crop protection formulations. The difluoromethyl group's unique electronic properties contribute to improved pesticidal activity, addressing the agricultural sector's need for environmentally sustainable solutions. This application has sparked discussions in agrochemical innovation forums and sustainable farming communities.

Quality control of CAS No. 1361764-36-4 presents specific analytical challenges due to its multiple fluorine atoms. Advanced techniques such as 19F NMR spectroscopy and high-resolution mass spectrometry are typically employed for characterization. These methodologies have become hot topics in analytical chemistry circles, particularly among researchers working with polyfluorinated compounds.

The compound's stability under various pH conditions has been extensively studied, revealing interesting insights about the electronic effects of fluorine substitution on pyridine systems. Such studies contribute valuable data to the expanding field of fluorine chemistry, which continues to gain momentum in both academic and industrial research settings.

From a regulatory standpoint, Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate requires careful handling due to its reactive functional groups, though it doesn't fall under restricted categories. Safety data sheets emphasize standard laboratory precautions, reflecting the chemical industry's growing emphasis on responsible research practices and laboratory safety protocols.

Market analysts note increasing demand for this compound among contract research organizations and specialty chemical manufacturers. The rise of custom synthesis services has made CAS No. 1361764-36-4 more accessible to researchers worldwide, facilitating its adoption in diverse applications ranging from medicinal chemistry to materials engineering.

Future research directions for this compound likely include exploration of its bioconjugation potential and investigation of its photophysical properties. These avenues align with current scientific trends toward multifunctional molecules and smart materials. The compound's unique structural features position it as a promising candidate for next-generation chemical biology tools and diagnostic probes.

In conclusion, Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate represents a fascinating case study in modern heterocyclic chemistry. Its combination of fluorine substituents and reactive handles makes it a versatile intermediate with broad potential across multiple scientific disciplines. As research continues to uncover new applications for this compound, its importance in both academic and industrial contexts is expected to grow significantly.